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Compound of Interest

Compound Name: 4'-Piperidinoacetophenone

An In-depth Technical Guide to 4'-Piperidinoacetophenone

Introduction

4'-Piperidinoacetophenone is an organic chemical compound featuring a molecular structure
that incorporates both an acetophenone core and a piperidine ring. This unique combination of
functional groups makes it a subject of interest in medicinal chemistry and a versatile
intermediate in organic synthesis. It is recognized for its role as a building block in the creation
of more complex molecules, including various pharmacologically active agents. This guide
provides a comprehensive overview of its molecular structure, physicochemical properties,
synthesis, characterization, and known applications, tailored for researchers, scientists, and
professionals in drug development.

Molecular Structure and Physicochemical
Properties

The structure of 4'-Piperidinoacetophenone consists of an acetophenone molecule where the
hydrogen atom at the para-position (position 4) of the phenyl ring is substituted by a piperidin-
1-yl group.

Chemical Identifiers

The compound is uniquely identified by several standard chemical nomenclature and database
systems.
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Identifier Value

Molecular Formula C13H17NO[1][2][31[4][5]

Molecular Weight 203.28 g/mol [1][2][3][4][5]

CAS Number 10342-85-5[1][2][3][4]

IUPAC Name 1-(4-piperidin-1-ylphenyl)ethanone[4]

1-[4-(1-Piperidinyl)]phenyl]ethanone, p-(1-
Synonyms Piperidino)acetophenone, N-(4-

acetylphenyl)piperidine[2][4][6]

SMILES CC(=0O)clcce(ccl)N2CCCCC2[2][4]
inchi 1S/C13H17NO/c1-11(15)12-5-7-13(8-6-12)14-9-
n

3-2-4-10-14/h5-8H,2-4,9-10H2,1H3[2][5]
InChiKey JCMZZYSPSGHBNM-UHFFFAOY SA-N[2][4][5]

Physicochemical Data

The physical and chemical properties of 4'-Piperidinoacetophenone are summarized below.

Property Value

Appearance Off-white to light yellow solid; yellow flakes[1][6]
Melting Point 85-87 °C[1][2][3][4][5][6]

Boiling Point 341.6°C (rough estimate)[1][6]

Density 1.0156 g/cm3 (rough estimate)[1][6]

pKa 3.59 + 0.20 (Predicted)[1][6]

Storage Temperature 2-8°C[1][6]

Synthesis and Characterization

The synthesis of 4'-Piperidinoacetophenone is typically achieved through nucleophilic
aromatic substitution, where a leaving group on the 4-position of an acetophenone derivative is
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displaced by piperidine.

Experimental Protocol: Synthesis

A common and effective method for synthesizing 4'-Piperidinoacetophenone is the reaction of
4'-fluoroacetophenone with piperidine.

Materials:

e 4'-Fluoroacetophenone

o Piperidine (excess, ~2-3 equivalents)

o Potassium carbonate (K2COs) as a base
o Dimethyl sulfoxide (DMSO) as the solvent
o Diethyl ether

o Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate (MgSQOa)
Procedure:

o Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add 4'-fluoroacetophenone, potassium carbonate, and DMSO.

o Addition of Reactant: Add piperidine to the mixture.

o Heating: Heat the reaction mixture to 80-100°C and stir for 12-24 hours. Monitor the reaction
progress using Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into
water.

o Extraction: Extract the agueous mixture with diethyl ether (3x).
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» Washing: Combine the organic layers and wash sequentially with saturated sodium
bicarbonate solution and brine.

» Drying and Concentration: Dry the organic layer over anhydrous MgSOa, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

« Purification: Purify the resulting crude product by column chromatography on silica gel or by
recrystallization to yield pure 4'-Piperidinoacetophenone.
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Diagram 1: Synthesis Workflow of 4'-Piperidinoacetophenone
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4'-Piperidinoacetophenone Substituted Benzaldehyde

Reactants

Claisen-Schmidt Condensation

(Ethanol, NaOH/KOH)

Precipitation and
Filtration

Recrystallization
from Ethanol

Chalcone Derivative

Diagram 2: Workflow for Chalcone Synthesis
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Diagram 3: Logical Pathway of Ergosterol Biosynthesis Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://spectrabase.com/spectrum/JHY35nrnCKA
https://chemdad.com/index.php?c=article&id=24826
https://www.benchchem.com/product/b085414#molecular-structure-and-formula-of-4-piperidinoacetophenone
https://www.benchchem.com/product/b085414#molecular-structure-and-formula-of-4-piperidinoacetophenone
https://www.benchchem.com/product/b085414#molecular-structure-and-formula-of-4-piperidinoacetophenone
https://www.benchchem.com/product/b085414#molecular-structure-and-formula-of-4-piperidinoacetophenone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085414?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

